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Compound of Interest

Compound Name: 2,3,4,5-Tetrafluorobenzyl bromide

Cat. No.: B1301950

An In-depth Technical Guide to 2,3,4,5-
Tetrafluorobenzyl bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,3,4,5-Tetrafluorobenzyl bromide, a versatile reagent in organic synthesis and
materials science. This document details its characteristics, experimental protocols for its
synthesis and purification, and its key applications.

Core Chemical Properties

2,3,4,5-Tetrafluorobenzyl bromide is a halogenated aromatic compound valued for its ability
to introduce a tetrafluorobenzyl moiety into various molecular scaffolds.[1] Its fluorinated
structure imparts unique reactivity and stability, making it a crucial building block in the
synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]

Physical and Chemical Data

A summary of the key quantitative data for 2,3,4,5-Tetrafluorobenzyl bromide is presented in
Table 1 for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C7H3BrFa [2]
Molecular Weight 243.00 g/mol [2]
Appearance Clear colorless to yellow liquid [2]
Boiling Point 107-110 °C at 65 mmHg [2]
Density 1.81 g/mL at 25 °C [2]

Refractive Index

n2°/D 1.489-1.491

[2]

CAS Number

53001-71-1

[2]

Purity

Typically = 97% (GC)

[3]

Storage Temperature

2-8°C

[3]

Reactivity and Applications

The primary utility of 2,3,4,5-Tetrafluorobenzyl bromide lies in its reactivity as an alkylating

agent. The benzylic bromide is a good leaving group, facilitating nucleophilic substitution

reactions. The tetrafluorinated phenyl ring influences the electronic properties of the molecule,

enhancing its utility in various applications.

o Organic Synthesis: It serves as a key intermediate in the synthesis of complex organic

molecules, particularly in the development of novel pharmaceuticals and agrochemicals

where the introduction of fluorine can improve metabolic stability and bioavailability.[1]

e Materials Science: This compound is utilized in the creation of fluorinated polymers and

coatings, which often exhibit enhanced chemical resistance, thermal stability, and unique

surface properties.[1]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,3,4,5-Tetrafluorobenzyl

bromide was not found in the immediate search results, a general and widely applicable
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method involves the bromination of the corresponding alcohol, 2,3,4,5-Tetrafluorobenzyl
alcohol.

Synthesis of 2,3,4,5-Tetrafluorobenzyl alcohol
(Precursor)

A common route to the precursor alcohol involves the reduction of 2,3,4,5-tetrafluorobenzoic
acid. A detailed protocol for a similar reduction is outlined in a patent for the synthesis of
tetrafluorobenzyl alcohols.

Methodology:

To a solution of 2,3,4,5-tetrafluorobenzoic acid in an appropriate solvent, a reducing agent
such as sodium borohydride is added portion-wise at a controlled temperature.

e The reaction mixture is stirred until the starting material is consumed, as monitored by
techniques like Thin Layer Chromatography (TLC).

e Upon completion, the reaction is quenched, and the product is extracted with an organic
solvent.

e The organic layer is then washed, dried, and the solvent is evaporated to yield 2,3,4,5-
tetrafluorobenzyl alcohol.

Bromination of 2,3,4,5-Tetrafluorobenzyl alcohol

A general procedure for the conversion of benzylic alcohols to benzyl bromides is the Appel
reaction, using triphenylphosphine (PPhs) and a bromine source like N-Bromosuccinimide
(NBS).[4]

Methodology:

» To a stirred solution of 2,3,4,5-tetrafluorobenzyl alcohol and triphenylphosphine in a dry,
aprotic solvent such as tetrahydrofuran (THF) under an inert atmosphere, N-
Bromosuccinimide is added portion-wise.[4]

e The reaction is typically rapid and can be monitored by TLC.[4]
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e Once the reaction is complete, the mixture is quenched with water and extracted with an
organic solvent like dichloromethane (CH2Cl2).[4]

e The combined organic layers are dried over an anhydrous drying agent (e.g., Na2SOa4) and
the solvent is removed under reduced pressure.[4]

Purification

The crude 2,3,4,5-Tetrafluorobenzyl bromide can be purified using standard laboratory
techniques.

Methodology:

e Liquid-Liquid Extraction: The crude product can be washed with an agueous solution of
sodium bicarbonate to remove any acidic impurities, followed by a brine wash.

o Column Chromatography: For high purity, silica gel column chromatography is a common
method. A non-polar eluent system, such as a mixture of hexane and ethyl acetate, is
typically used.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of 2,3,4,5-Tetrafluorobenzyl
bromide. While specific spectra were not directly available in the search results, typical
spectral features can be inferred from analogous compounds.

Expected Spectroscopic Characteristics:

e 1H NMR: A singlet for the benzylic protons (CHz) is expected, typically in the range of 4.5-5.0
ppm. The aromatic proton should appear as a multiplet in the aromatic region (around 7.0-
7.5 ppm), with coupling to the fluorine atoms.

e 13C NMR: The spectrum would show characteristic signals for the benzylic carbon and the
fluorinated aromatic carbons. The carbon-fluorine couplings would be observable.

o FT-IR: The spectrum would exhibit characteristic peaks for C-H stretching of the aromatic
ring and the CHz group, C=C stretching of the aromatic ring, and a strong C-Br stretching
vibration. Aromatic C-H stretches are typically found between 3100-3000 cm~1, while C-C in-
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ring stretches appear in the 1600-1400 cm~1 region.[5] The C-Br stretch is expected in the
lower wavenumber region, typically between 690-515 cm~1,[5]

e Mass Spectrometry: The mass spectrum would show the molecular ion peak and
characteristic fragmentation patterns, including the loss of the bromine atom.

Safety and Handling
2,3,4,5-Tetrafluorobenzyl bromide is a corrosive and hazardous chemical that should be
handled with appropriate safety precautions.

» Hazard Codes: C (Corrosive).[2]

e Risk Statements: Causes burns. Harmful by inhalation, in contact with skin, and if swallowed.

[2]

» Safety Statements: In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice. Wear suitable protective clothing, gloves, and eye/face protection. In
case of accident or if you feel unwell, seek medical advice immediately.[2]

Always handle this compound in a well-ventilated fume hood and wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Visualizations
Synthetic Workflow

The following diagram illustrates a plausible synthetic workflow for the preparation of 2,3,4,5-
Tetrafluorobenzyl bromide from 2,3,4,5-tetrafluorobenzoic acid.
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Caption: Synthetic workflow for 2,3,4,5-Tetrafluorobenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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